[1-(1,1,2,2,3,3,3-heptadeuteriopropyl)-2-methylindol-3-yl]-naphthalen-1-ylmethanone

Specification

• Description: JWH 015-d7 is intended for use as an internal standard for the quantification of JWH 015 by GC- or LC-MS. JWN 015 is categorized as a synthetic cannabinoid. JWH 015 has been found in Spice/K2 herbal blends. This product is intended for research and forensic applications.; JWH 015-d7 contains seven deuterium atoms at the 1, 1/', 2, 2/', 3, 3, and 3 positions. It is intended for use as an internal standard for the quantification of JWH 015 by GC- or LC-mass spectrometry (MS). JWH 015 is a selective aminoalkylindole peripheral cannabinoid (CB2) receptor agonist with Ki values of 13.8 and 383 nM for human recombinant CB2 and CB1 receptors, respectively. Using Theiler’s murine encephalomyelitis virus as a model for human multiple sclerosis, treatment with WIN 55,212-2, ACEA, and JWH 015 significantly improved the neurological deficit of established disease. JWH 015 was shown to reduce microglial activation, abrogate antigen expression, and decrease the number of CD4
• CAS No.: 1346601-16-8
• Molecular Formula: C23H21NO
• Molecular Weight: 334.5 g/mol
• IUPAC Name: [1-(1,1,2,2,3,3,3-heptadeuteriopropyl)-2-methylindol-3-yl]-naphthalen-1-ylmethanone
• Standard InChI: InChI=1S/C23H21NO/c1-3-15-24-16(2)22(20-12-6-7-14-21(20)24)23(25)19-13-8-10-17-9-4-5-11-18(17)19/h4-14H,3,15H2,1-2H3/i1D3,3D2,15D2
• Standard InChI Key: LJSBBBWQTLXQEN-NORAUYJISA-N
• Isomeric SMILES: [2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])N1C(=C(C2=CC=CC=C21)C(=O)C3=CC=CC4=CC=CC=C43)C
• SMILES: CCCN1C(=C(C2=CC=CC=C21)C(=O)C3=CC=CC4=CC=CC=C43)C
• Canonical SMILES: CCCN1C(=C(C2=CC=CC=C21)C(=O)C3=CC=CC4=CC=CC=C43)C